1-(4-(Benzo[d]thiazol-2-ylamino)phenyl)-2-ethylbutan-1-ol

• Molecular Formula: C19H22N2OS
• Molecular Weight: 326.5 g/mol
• IUPAC Name: 1-[4-(1,3-benzothiazol-2-ylamino)phenyl]-2-ethylbutan-1-ol
• InChI: InChI=1S/C19H22N2OS/c1-3-13(4-2)18(22)14-9-11-15(12-10-14)20-19-21-16-7-5-6-8-17(16)23-19/h5-13,18,22H,3-4H2,1-2H3,(H,20,21)
• InChI Key: CNFLZBPLFCLMKG-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)C(C1=CC=C(C=C1)NC2=NC3=CC=CC=C3S2)O

Description

1-(4-(Benzo[d]thiazol-2-ylamino)phenyl)-2-ethylbutan-1-ol is a useful research compound. Its molecular formula is C19H22N2OS and its molecular weight is 326.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The following reaction was performed under a N2 atmosphere. A mixture of N-(4-bromophenyl)-2-benzothiazolamine (0.492 mol) in THF (2700 ml) was stirred at −70° C. Butyllithium (0.984 mol; 2.5 M in hexane) was added dropwise at −65° C. The mixture was stirred for one hour. A solution of 2-ethyl-butanal (0.492 mol) in THF (300 ml) was added dropwise at −75° C. The mixture was allowed to warm to RT overnight. A 10% aqueous NH4Cl solution (3000 ml) was added and the mixture was stirred for 15 minutes. The separated aqueous phase was extracted with EtOAc (1000 ml). The separated organic layer was dried, filtered and the solvent evaporated. The residue was crystallized from methyl isobutyl keton. The precipitate was filtered off and dried, yielding 109 g (68%) of (±)-4-(2-benzothiazolylamino)-α-(1-ethylpropyl)benzenemethanol (interm 28).